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Compound of Interest

Compound Name: 2-Tert-butyl-4-octylphenol

Cat. No.: B15179188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
tert-butyl-4-octylphenol as a versatile raw material in organic synthesis. Its sterically hindered

phenolic structure makes it an excellent building block for a variety of value-added molecules,

including antioxidants, UV stabilizers, and potential bioactive compounds.

Synthesis of Hindered Phenolic Antioxidants
Hindered phenolic antioxidants are crucial for preventing oxidative degradation in organic

materials. 2-tert-butyl-4-octylphenol serves as a key intermediate in the synthesis of more

complex and potent antioxidants through reactions such as alkylation and the Mannich

reaction.

Ortho-Alkylation with Isobutylene
Further alkylation of 2-tert-butyl-4-octylphenol at the remaining ortho position with

isobutylene leads to the formation of 2,6-di-tert-butyl-4-octylphenol, a highly effective

antioxidant. This process enhances the steric hindrance around the hydroxyl group, increasing

its stability and radical-scavenging ability.

Table 1: Reaction Parameters for Ortho-Alkylation of 2-tert-butyl-4-octylphenol
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Parameter Value/Condition Reference

Reactants
2-tert-butyl-4-octylphenol,

Isobutylene

Analogous to phenol

alkylation[1][2][3][4]

Catalyst Aluminum phenoxide [1]

Temperature 90 - 140 °C [1]

Pressure 5 - 20 bar [1]

Molar Ratio

(Isobutylene:Phenol)
1.9 - 2.6 [1]

Typical Yield
>95% (based on analogous

reactions)

Experimental Protocol: Synthesis of 2,6-di-tert-butyl-4-octylphenol

Catalyst Preparation: In a dry, inert atmosphere reactor, add 2-tert-butyl-4-octylphenol and

a catalytic amount of aluminum metal. Heat the mixture to 120-180°C to activate the

aluminum phenoxide catalyst.

Alkylation: Cool the mixture to the reaction temperature of 90-125°C. Introduce a stream of

isobutylene into the reactor, maintaining the pressure between 10-20 bar.

Reaction Monitoring: Monitor the reaction progress by gas chromatography (GC) to

determine the conversion of the starting material.

Work-up: Upon completion, cool the reactor and carefully quench the catalyst with water.

Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by vacuum distillation to yield pure 2,6-di-tert-butyl-4-octylphenol.
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2-tert-butyl-4-octylphenol +
 Aluminum Metal

Activate Catalyst
(120-180°C)

Heat Alkylation with Isobutylene
(90-125°C, 10-20 bar)

Introduce Isobutylene Reaction Quenching
& Work-up

Reaction Complete Purification
(Vacuum Distillation) 2,6-di-tert-butyl-4-octylphenol

Reactants

2-tert-butyl-4-octylphenol

Reaction in Toluene
(55-60°C)

Phosphorus Trichloride Triethylamine (Base)

Heating to 165°C

Vacuum Treatment
(180°C)

Work-up & Purification

Tris(2-tert-butyl-4-octylphenyl) phosphite
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o-Nitroaniline

Diazotization
(NaNO₂, HCl, 0-5°C)

Diazonium Salt

Azo Coupling
(pH 7-9)

2-tert-butyl-4-octylphenol

Azo Intermediate

Reductive Cyclization
(Glucose, Zn, NaOH)

Benzotriazole UV Absorber

Reactive Oxygen Species (ROS)

Cellular Components
(Lipids, Proteins, DNA)Attacks

Hindered Phenol
(Ar-OH)

Reacts with

Oxidative DamageLeads to

Phenoxyl Radical
(Ar-O•)

Forms stable radical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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